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Compound of Interest

Compound Name: 6-Chloro-4-methylpyridin-2-amine

CAS No.: 51564-92-2

Cat. No.: B118308

Get Quote

Executive Summary & Chemical Identity
6-Chloro-4-methylpyridin-2-amine (CAS: 51564-92-2) is a functionalized aminopyridine

scaffold widely utilized in the synthesis of HIV-1 reverse transcriptase inhibitors (e.g.,

Nevirapine analogs) and kinase inhibitors.[1] While invaluable as a building block, its structural

class—halogenated aminopyridines—presents a significant toxicity profile that requires

rigorous containment strategies.

This guide moves beyond generic safety data sheets (SDS) to provide a risk-based operational

framework. It treats the compound as a High Hazard/Potent Compound (OEB 3/4 equivalent)

due to structural alerts associated with aminopyridines, which can exhibit neurotoxicity

(potassium channel blocking activity) and rapid dermal absorption.

Table 1: Chemical Identity & Physical Properties
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Property Specification

CAS Number 51564-92-2

IUPAC Name 6-Chloro-4-methylpyridin-2-amine

Synonyms
2-Amino-6-chloro-4-picoline; 2-Amino-6-chloro-

4-methylpyridine

Molecular Formula C₆H₇ClN₂ (MW: 142.59 g/mol )

Physical State White to yellow-brown crystalline solid

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate; Low

solubility in water

Storage
2–8°C (Refrigerate); Store under inert gas

(Argon/Nitrogen)

Hazard Identification & Toxicological Context
Core Safety Directive: Do not underestimate this compound based on "Warning" labels alone.

Structural analogs (e.g., 2-amino-6-methylpyridine) carry H310 (Fatal in contact with skin)

classifications.[1] Treat this substance as a potential dermal toxin.[2]

GHS Hazard Classification (Consolidated)
Acute Toxicity (Oral): Category 3/4 (Toxic/Harmful if swallowed).

Acute Toxicity (Dermal): Category 3 (Toxic in contact with skin - Precautionary assignment

based on analog data).

Skin/Eye Irritation: Category 2/2A (Causes severe irritation).

STOT-SE: Category 3 (Respiratory irritation).[1]

Mechanism of Toxicity (The "Why")
Aminopyridines are known voltage-gated potassium channel blockers. Systemic absorption can

lead to neuronal hyperexcitability, manifesting as:
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Early Signs: Paresthesia (tingling) around the mouth and fingertips.

Acute Exposure: Tremors, gait abnormalities, and in severe cases, seizures.

Route of Entry: The lipophilic nature of the chloro-methyl substitution enhances dermal

penetration compared to the parent aminopyridine.

Engineering Controls & Containment Strategy
The following diagram illustrates the Hierarchy of Containment required for handling this

compound. Reliance on PPE alone is a critical failure mode.

Primary Containment (Source Control)

Secondary Control (Process)

Glovebox / Isolator
(For weighing >1g)

Closed Transfer
(Septum/Syringe)

Preferred for Solids

Vented Balance Enclosure
(HEPA Filtered)

Chemical Fume Hood
(Face Velocity > 100 fpm)

Transfer to Reaction Vessel

Ionizing Fan
(Prevent Dust Dispersal)

Essential for Weighing

Figure 1: Containment Strategy for Potent Aminopyridines. 
Blue nodes indicate weighing zones; Green indicates reaction zones.

Click to download full resolution via product page

Personal Protective Equipment (PPE) Matrix
Select PPE based on the specific task. Standard nitrile gloves are insufficient for prolonged

contact with chlorinated aromatic amines due to rapid permeation.
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Protection Zone PPE Requirement Rationale

Hand Protection

Double Gloving Strategy:1.

Inner: Nitrile (4 mil)2. Outer:

Laminate (Silver Shield/4H) or

Thick Nitrile (8 mil)

Chlorinated pyridines can

permeate standard nitrile in

<15 mins. Laminate offers >4

hr breakthrough protection.

Respiratory

P100 / N95 Respirator (if

outside hood)Ideally, no

respiratory protection is

needed if engineering controls

are effective.

Prevents inhalation of fine dust

during weighing or spill

cleanup.

Body
Tyvek® Lab Coat (Disposable)

with wrist cuffs.

Prevents contamination of

street clothes; disposable

nature prevents cross-

contamination in laundry.

Eye/Face
Chemical Splash Goggles +

Face Shield (for scale-up).

Corrosive potential to corneal

tissue; standard safety glasses

do not seal against airborne

dust.

Operational Handling Protocols
A. Weighing & Transfer (The High-Risk Step)

Static Hazard: This solid is prone to static charge. Use an anti-static gun or ionizing fan

inside the balance enclosure.

Technique:

Place the receiving vessel (tared) inside the enclosure.

Dispense the solid using a disposable spatula. Do not reuse spatulas.

Wipe the exterior of the container with a solvent-dampened wipe (methanol) before

removing it from the hood.
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Self-Validation: Check the balance area with a UV light (if the compound is fluorescent,

common for pyridines) or visually inspect for dust residue.

B. Reaction Setup & Synthesis
Solvent Choice: Dissolve the solid immediately upon weighing to reduce dust hazard.

Incompatibilities:

Strong Oxidizers: Risk of vigorous reaction.

Acids: Exothermic salt formation.

Boronic Acids (Chan-Lam/Suzuki): When using copper catalysts (e.g., Cu(OAc)₂), ensure

the system is vented to a scrubber if volatile byproducts are generated.

C. Workup & Purification
Quenching: Acidify aqueous waste streams to protonate the pyridine nitrogen (forming the

salt), which significantly reduces volatility and skin permeability.

Rotary Evaporation: Use a secondary trap (cold finger) to prevent pump oil contamination.

Clean the bump trap immediately after use.

Emergency Response & Spills
Scenario: A 500mg vial shatters on the floor.

Spill Detected Evacuate Area
(Allow dust to settle 15m)

Don PPE:
Tyvek, Goggles, P100, Double Gloves

Cover with Wet Paper Towels
(Prevents Dust)

Wipe with 10% HCl
(Converts to Salt)

Seal in HazMat Bag
Label as Toxic

Figure 2: Dry Powder Spill Response Protocol.

Click to download full resolution via product page

First Aid Measures:
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Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol (enhances

absorption).

Eye Contact: Rinse immediately.

Ingestion: Do not induce vomiting. Transport to ER with SDS.

Storage & Stability
Degradation: Aminopyridines can oxidize, turning from white to brown.

Protocol: Store in amber vials, taped with Parafilm, under an inert atmosphere

(Nitrogen/Argon) at 2-8°C.

Shelf Life: Re-test purity (HPLC) every 12 months.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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